Cas no 88561-39-1 (2,6-Pyridinedicarboxamide, 4-chloro-N,N'-dimethyl-)

2,6-Pyridinedicarboxamide, 4-chloro-N,N'-dimethyl- structure
88561-39-1 structure
Product Name:2,6-Pyridinedicarboxamide, 4-chloro-N,N'-dimethyl-
CAS No:88561-39-1
MF:C9H10ClN3O2
MW:227.647600650787
CID:628667
PubChem ID:13235633
Update Time:2025-04-19

2,6-Pyridinedicarboxamide, 4-chloro-N,N'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinedicarboxamide, 4-chloro-N,N'-dimethyl-
    • 4-chloro-2-N,6-N-dimethylpyridine-2,6-dicarboxamide
    • DTXSID30530805
    • 4-Chloro-N~2~,N~6~-dimethylpyridine-2,6-dicarboxamide
    • SCHEMBL11131101
    • 88561-39-1
    • Inchi: 1S/C9H10ClN3O2/c1-11-8(14)6-3-5(10)4-7(13-6)9(15)12-2/h3-4H,1-2H3,(H,11,14)(H,12,15)
    • InChI Key: YKCXAPJUPZRNQJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(NC)=O)N=C(C(NC)=O)C=1

Computed Properties

  • Exact Mass: 227.0461543g/mol
  • Monoisotopic Mass: 227.0461543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 71.1Ų
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